Cas no 1353986-91-0 (N-Cyclopropyl-N',N'-diMethyl-cyclohexane-1,2-diaMine)

• Product Name: N-Cyclopropyl-N',N'-diMethyl-cyclohexane-1,2-diaMine
• CAS No: 1353986-91-0
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• CID: 4588362
• Update Time: 2025-06-09

N-Cyclopropyl-N',N'-diMethyl-cyclohexane-1,2-diaMine Chemical and Physical Properties

Names and Identifiers

• N-Cyclopropyl-N',N'-diMethyl-cyclohexane-1,2-diaMine
• 1-N-cyclopropyl-2-N,2-N-dimethylcyclohexane-1,2-diamine

• Inchi： 1S/C11H22N2/c1-13(2)11-6-4-3-5-10(11)12-9-7-8-9/h9-12H,3-8H2,1-2H3
• InChI Key： UREHPBDZMSNLAS-UHFFFAOYSA-N
• SMILES： C1(NC2CC2)CCCCC1N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Additional information on N-Cyclopropyl-N',N'-diMethyl-cyclohexane-1,2-diaMine

Research Brief on N-Cyclopropyl-N',N'-diMethyl-cyclohexane-1,2-diaMine (CAS: 1353986-91-0)

N-Cyclopropyl-N',N'-diMethyl-cyclohexane-1,2-diaMine (CAS: 1353986-91-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a ligand in catalytic processes, as well as its utility in the synthesis of novel bioactive molecules. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical characteristics, biological relevance, and emerging applications in drug discovery.

The compound's structure features a cyclohexane backbone with a cyclopropyl group and two methyl substituents on the nitrogen atoms, which confers both steric and electronic effects that are critical for its reactivity and binding affinity. Recent publications in journals such as the Journal of Medicinal Chemistry and Organic Letters have investigated its use in asymmetric catalysis, where it serves as a chiral auxiliary to induce enantioselectivity in synthetic transformations. Additionally, its potential as a building block for the development of kinase inhibitors and other small-molecule therapeutics has been explored in preclinical studies.

One of the most notable advancements involves the application of N-Cyclopropyl-N',N'-diMethyl-cyclohexane-1,2-diaMine in the synthesis of targeted cancer therapies. Researchers have demonstrated its efficacy in forming stable complexes with transition metals, which are then utilized in catalytic reactions to produce enantiomerically pure compounds. These findings are particularly relevant for the development of next-generation anticancer agents, where stereochemical control is often crucial for biological activity. Furthermore, computational studies have provided insights into the compound's binding modes and interactions with biological targets, offering a foundation for rational drug design.

In addition to its catalytic and therapeutic potential, recent studies have also examined the compound's pharmacokinetic properties and toxicity profile. Preliminary data suggest that it exhibits favorable metabolic stability and low cytotoxicity, making it a promising candidate for further development. However, challenges such as solubility and bioavailability remain to be addressed in ongoing research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize the compound's properties and expand its applications in medicinal chemistry.

In conclusion, N-Cyclopropyl-N',N'-diMethyl-cyclohexane-1,2-diaMine (CAS: 1353986-91-0) represents a versatile and valuable tool in chemical biology and drug discovery. Its unique structural features and demonstrated utility in catalysis and therapeutics underscore its potential to contribute to advancements in these fields. Future research will likely focus on refining its applications and addressing existing limitations, paving the way for its integration into clinical and industrial settings.